Cas no 1799579-51-3 (4-Amino-2,2-dimethylcyclohexanol)

• Product Name: 4-Amino-2,2-dimethylcyclohexanol
• CAS No: 1799579-51-3
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5932889
• PubChem ID: 21291621
• Update Time: 2025-05-21

4-Amino-2,2-dimethylcyclohexanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,2-dimethylcyclohexanol
• Cyclohexanol, 4-amino-2,2-dimethyl-
• EN300-1724765
• 1799579-51-3
• SCHEMBL1642508
• 4-amino-2,2-dimethylcyclohexan-1-ol
• WZDISXGBYPFZIO-UHFFFAOYSA-N

• Inchi： 1S/C8H17NO/c1-8(2)5-6(9)3-4-7(8)10/h6-7,10H,3-5,9H2,1-2H3
• InChI Key： WZDISXGBYPFZIO-UHFFFAOYSA-N
• SMILES： C1(O)CCC(N)CC1(C)C

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.958±0.06 g/cm3(Predicted)
• Boiling Point: 214.4±33.0 °C(Predicted)
• pka: 15.17±0.60(Predicted)

Additional information on 4-Amino-2,2-dimethylcyclohexanol

4-Amino-2,2-dimethylcyclohexanol (CAS No. 1799579-51-3): Properties, Applications, and Market Insights

4-Amino-2,2-dimethylcyclohexanol (CAS No. 1799579-51-3) is a specialized organic compound with a unique structural framework, combining an amino group with a dimethyl-substituted cyclohexanol backbone. This cyclohexanol derivative has garnered attention in pharmaceutical and agrochemical research due to its stereochemical versatility and potential as a chiral building block. The compound's 2,2-dimethylcyclohexanol core provides enhanced steric hindrance, influencing its reactivity profile and making it valuable for asymmetric synthesis.

The molecular structure of 4-Amino-2,2-dimethylcyclohexanol features a secondary amine at the 4-position of a cyclohexane ring, with two methyl groups at the 2-position creating a quaternary carbon center. This configuration results in interesting conformational properties that affect its solubility (typically soluble in polar organic solvents) and melting point characteristics. Researchers have noted its potential as a precursor for pharmaceutical intermediates, particularly in the development of bioactive molecules with improved metabolic stability.

Recent studies highlight applications of 4-Amino-2,2-dimethylcyclohexanol derivatives in medicinal chemistry, where its rigid cyclohexane scaffold serves as a valuable template for drug design. The compound's amino alcohol functionality makes it particularly useful for creating chiral ligands in catalytic systems, addressing growing industry demands for enantioselective synthesis methods. Current market analysis shows increasing interest in such structurally defined amino cyclohexanol compounds from contract research organizations and specialty chemical suppliers.

From a synthetic chemistry perspective, 4-Amino-2,2-dimethylcyclohexanol offers several advantages. Its sterically hindered structure can influence reaction pathways in valuable ways, while the amino group provides a handle for further functionalization. These characteristics align well with current trends in green chemistry and atom economy, as researchers seek efficient building blocks that minimize synthetic steps. The compound's stability under various conditions also makes it attractive for process chemistry applications.

Analytical characterization of 4-Amino-2,2-dimethylcyclohexanol typically involves techniques such as NMR spectroscopy (showing distinct signals for the methyl groups and amino proton), mass spectrometry, and chiral HPLC for enantiomeric purity determination. The compound's structure-activity relationships have become a subject of investigation in academic circles, particularly regarding how the dimethyl substitution pattern affects molecular interactions in biological systems.

In material science applications, derivatives of 4-Amino-2,2-dimethylcyclohexanol have shown promise as components in advanced polymers and coating additives, where the amino alcohol moiety can participate in crosslinking reactions. The compound's thermal stability and potential hydrogen bonding capacity make it interesting for designing functional materials with tailored properties. These developments correspond with industry shifts toward more sophisticated specialty chemicals.

Quality control protocols for 4-Amino-2,2-dimethylcyclohexanol emphasize purity assessment through chromatographic methods and moisture content determination, as the compound may exhibit hygroscopic tendencies. Proper storage conditions (typically under inert atmosphere at controlled temperatures) help maintain stability. Current good manufacturing practices (cGMP) for such fine chemicals require rigorous documentation of synthetic routes and impurity profiles.

The commercial availability of 4-Amino-2,2-dimethylcyclohexanol has expanded in recent years, with suppliers offering both racemic and enantiopure forms to meet diverse research needs. Pricing trends reflect the compound's position as a specialty chemical rather than a commodity product, with costs influenced by purity specifications and scale of production. Market intelligence suggests growing procurement from biotech startups and academic research groups exploring novel chemical space.

Environmental and safety assessments of 4-Amino-2,2-dimethylcyclohexanol indicate it requires standard laboratory precautions for handling amino compounds, though its low volatility and moderate water solubility contribute to manageable risk profiles. These characteristics support its adoption in various research settings while aligning with increasing regulatory focus on sustainable chemistry practices. The compound's biodegradation pathways are currently under investigation as part of broader green chemistry initiatives.

Future research directions for 4-Amino-2,2-dimethylcyclohexanol may explore its potential in catalytic applications, particularly in asymmetric transformations where its chiral centers could induce enantioselectivity. The compound's structural features also suggest possible utility in metal-organic frameworks (MOFs) or as a scaffold for molecular recognition systems. These applications correspond with current scientific interest in smart materials and precision chemistry approaches.

From a regulatory standpoint, 4-Amino-2,2-dimethylcyclohexanol falls into the category of research chemicals with no significant restrictions, though proper chemical handling protocols should always be followed. Documentation requirements vary by region, but generally include standard safety data sheets (SDS) and analytical certificates. The compound's status as a non-controlled substance facilitates its use across international research collaborations.

Synthetic methodologies for producing 4-Amino-2,2-dimethylcyclohexanol continue to evolve, with recent literature describing improved routes that enhance yield and stereoselectivity. These advancements address the pharmaceutical industry's need for efficient access to chiral building blocks. Process optimization efforts frequently focus on catalytic amination strategies and stereocontrol during cyclohexanol formation, reflecting broader trends in sustainable synthesis.

The intellectual property landscape surrounding 4-Amino-2,2-dimethylcyclohexanol includes patents covering specific derivatives and synthetic methods, particularly those with potential pharmacological activity. However, the base compound remains widely available for research purposes. This situation creates opportunities for innovation while allowing broad access to this versatile intermediate, a balance that supports both academic investigation and commercial development.

Analytical challenges associated with 4-Amino-2,2-dimethylcyclohexanol primarily involve stereochemical analysis and impurity profiling, especially when working with enantiomerically enriched material. Advanced techniques like chiral chromatography and vibrational circular dichroism have proven valuable for characterizing these aspects. Such analytical rigor meets the pharmaceutical industry's increasing demands for quality control in complex organic molecules.

In educational contexts, 4-Amino-2,2-dimethylcyclohexanol serves as an excellent example for teaching conformational analysis and stereochemical principles. Its relatively simple yet information-rich structure makes it valuable for demonstrating NMR interpretation and molecular modeling techniques. These pedagogical applications complement its research uses, contributing to the training of future chemists.

The global market for 4-Amino-2,2-dimethylcyclohexanol reflects broader trends in specialty chemicals, with demand driven by pharmaceutical R&D and materials science innovation. Regional consumption patterns show particular strength in North America and Europe, where academic and industrial research activities concentrate on advanced organic synthesis. Emerging markets are beginning to show increased interest as local research capabilities expand.

Technical literature on 4-Amino-2,2-dimethylcyclohexanol continues to grow, with recent publications exploring its use in multicomponent reactions and as a template for molecular diversity generation. These studies highlight the compound's versatility and potential for discovering new structure-activity relationships. The expanding body of knowledge supports its status as a valuable research chemical with multiple avenues for application.